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Introduction

Glauconitic sandstones are sedimentary rocks characterized by the presence of glauconite, an

iron- and potassium-rich phyllosilicate mineral of the mica group.[1][2] Typically forming in

shallow marine environments with low sedimentation rates, these deposits, often called

"greensands," are crucial indicators for paleoenvironmental analysis, stratigraphic correlation,

and basin analysis.[3][4][5] Glauconite authigenesis is a key process in their formation,

occurring at the sediment-seawater interface under suboxic conditions.[6] This guide provides a

detailed overview of the mineralogical composition, textural features, and diagenetic history of

glauconitic sandstone deposits, supplemented by common experimental protocols for their

analysis.

Mineralogical Composition
The primary mineral constituents of glauconitic sandstones are glauconite, quartz, feldspars,

and various cementing agents. The relative proportions of these minerals dictate the rock's

overall classification and reservoir quality.

1.1. Glauconite Glauconite is the defining mineral, typically occurring as greenish, sand-sized

pellets.[3] Its chemical formula is generally given as (K,Na)(Fe³⁺,Al,Mg)₂(Si,Al)₄O₁₀(OH)₂.[1] It

is structurally a mica-rich mica-smectite mixed-layer mineral.[7] The mineral's color can range
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from yellowish-green and olive green to bluish-green and even blackish-green, often correlating

with its chemical maturity.[1][6]

1.2. Framework Grains Besides glauconite, the framework of these sandstones is

predominantly composed of:

Quartz: Typically monocrystalline, sub-angular to sub-rounded, and can constitute 60-65% of

the rock volume.[8]

Feldspars: Potassium feldspar is a common accessory, often present in quantities of 10-

15%.[1] Plagioclase may also be present.[9]

Accessory Minerals: Other minerals found in smaller quantities include muscovite, biotite,

ilmenite, hematite, rutile, and zircon.[1][7]

1.3. Cement and Matrix The grains within glauconitic sandstones are bound together by

cement and/or a fine-grained matrix.

Cement: Calcite is a common pore-filling cement.[2][9] Silica cement, often in the form of

quartz overgrowths, is also prevalent.[9][10]

Matrix: A clay matrix, which can include illite and smectite, may be present, influencing the

rock's porosity and permeability.[7][9]

Textural Characteristics
The texture of glauconitic sandstones provides insights into their depositional environment and

post-depositional history. Key textural features include the morphology of glauconite grains,

grain size and sorting, and sedimentary structures.

2.1. Glauconite Grain Morphology Glauconite typically occurs as pellets which can be

globular, oval, ellipsoidal, or irregular and lobate in shape.[8] These pellets are often interpreted

as altered fecal pellets, infillings of foraminiferal tests, or replacements of other mineral grains.

[7][11] The shape and internal structure of these grains are key indicators of their origin and

diagenetic evolution. Under scanning electron microscopy, mature glauconite often exhibits

well-developed 'rosette' or 'flaky honeycomb' micro-textures.[8]
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2.2. Grain Size and Sorting Glauconitic sandstones are generally very fine- to fine-grained, with

grain sizes ranging from 0.04 to 0.2 mm.[4][11] Sorting is typically moderate.[11] The size of

glauconite pellets is often similar to that of the associated detrital grains like quartz.[11]

2.3. Sedimentary Structures These deposits can exhibit a range of sedimentary structures,

including large and small-scale cross-bedding and parallel lamination, which are indicative of

deposition in environments with active currents, such as offshore sand bars.[12] Bioturbation is

also a common feature, reflecting the activity of organisms in the shallow marine setting.[12]

[13]

Diagenesis and Glauconite Maturity
Diagenesis encompasses the physical and chemical changes that occur in sediments after

deposition but before metamorphism.[13][14] In glauconitic sandstones, diagenetic processes

significantly impact reservoir quality and are closely linked to the concept of glauconite
"maturity."

3.1. Diagenetic Processes Key diagenetic events include:

Compaction: Mechanical compaction is a primary porosity-reducing mechanism, evidenced

by deformed glauconite grains squeezed between more rigid quartz grains.[6][15]

Cementation: Precipitation of calcite and quartz overgrowths in pore spaces reduces

porosity.[9]

Dissolution: The dissolution of feldspar grains or carbonate cements can create secondary

porosity.[15]

Authigenesis: The in situ formation of new minerals, most notably the glauconite itself, but

also other clays like illite.[9][14]

The sequence of these events can be complex. A generalized paragenetic sequence often

begins with early compaction and authigenic mineral formation (glauconite), followed by

cementation and later-stage dissolution.

3.2. Glauconite Maturity The evolution of glauconite is a continuous process of chemical and

structural ordering, often described in stages of maturity. This maturation reflects the residence
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time of the grains at the sediment-seawater interface, a process that can take 10⁵ to 10⁶ years.

[6][7] The maturity is primarily defined by the potassium (K₂O) content.[13][16]

Nascent (K₂O: 2-4%): Light green to yellowish, poorly ordered structure.[11][13]

Slightly Evolved (K₂O: 4-6%): Greenish color, with some remaining precursor material.[11]

[13]

Evolved (K₂O: 6-8%): Dark green, well-defined pellets with a more ordered crystal structure.

[11][13]

Highly Evolved (K₂O: >8%): Dark green to nearly black, well-rounded, often with radial

fractures, and a highly ordered mica-like structure.[11][13]

Increasing maturity generally involves an enrichment in potassium and a decrease in

expandable smectite layers.[7][17]

Experimental Protocols
The petrographic characterization of glauconitic sandstones relies on a suite of analytical

techniques.

4.1. Thin-Section Petrography

Methodology: Standard thin sections (30 µm thick) are prepared from impregnated

sandstone samples. These are examined using a polarized light microscope to identify

mineral constituents, textural relationships (grain size, shape, sorting), fabric, and porosity

types. Point-counting is performed to quantify the volume percentages of different

components.[8][11]

Application: Provides fundamental information on the rock's composition and diagenetic

history, such as observing the deformation of glauconite pellets around quartz grains or the

sequence of cement precipitation.[6][15]

4.2. X-Ray Diffraction (XRD)

Methodology: Bulk rock or separated clay fractions are powdered and analyzed. For clay

mineralogy, oriented mounts are prepared and analyzed under air-dried, ethylene glycol-
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solvated, and heated conditions (e.g., 550°C for 2 hours).[7] Randomly oriented powders are

scanned over a wide 2θ range (e.g., 3° to 65°) to identify all mineral phases.[7]

Application: Identifies the mineral suite present in the rock.[10] Analysis of the clay fraction is

crucial for determining the structural characteristics of glauconite (e.g., the degree of

ordering and the percentage of expandable smectite layers), which is an indicator of its

maturity.[6][7]

4.3. Scanning Electron Microscopy (SEM)

Methodology: Polished thin sections or rock chips are coated with a conductive material

(e.g., carbon). A focused beam of electrons is scanned across the sample. Backscattered

electron (BSE) imaging is particularly useful for distinguishing phases based on average

atomic number, allowing for clear visualization of pores, grains, and cements.[10][18] Energy

Dispersive X-ray Spectroscopy (EDS) is coupled with SEM to obtain semi-quantitative

elemental compositions of specific points or areas.[7]

Application: Provides high-magnification images of micro-textures, such as the 'rosette'

structure of authigenic glauconite, pore geometries, and the relationship between authigenic

clays and detrital grains.[8][18]

4.4. Electron Probe Microanalysis (EPMA)

Methodology: This technique is similar to SEM-EDS but provides highly accurate,

quantitative chemical analyses of mineral micro-volumes. A focused electron beam is used to

excite a small spot on a polished sample, and the characteristic X-rays emitted are

measured by wavelength-dispersive spectrometers. A suite of well-characterized mineral

standards is used for calibration, and a ZAF correction is applied.[7]

Application: Essential for determining the precise chemical formula of glauconite and

tracking compositional variations within and between grains.[7][19] This data is fundamental

for classifying glauconite maturity based on K₂O, Fe₂O₃, and Al₂O₃ content.[17]

Data Presentation: Summary Tables
Table 1: General Petrographic Characteristics of Glauconitic Sandstones
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Characteristic Description References

Framework Grains

Quartz (60-65%), Glauconite

(25-40%), Feldspar (10-15%),

Accessories

[1][8]

Glauconite Form

Pellets (oval, globular,

irregular), infillings,

replacements

[8][11]

Grain Size
Very fine to fine sand (0.04 -

0.2 mm)
[4][11]

Sorting Moderate [11]

Cement
Calcite, Quartz (overgrowths),

Iron Oxides
[2][9][18]

Matrix Clay minerals (Illite, Smectite) [7][9]

Sedimentary Structures
Cross-bedding, parallel

lamination, bioturbation
[12][13]

Table 2: Chemical Composition and Maturity Stages of Glauconite
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Maturity
Stage

K₂O (wt. %)
Fe₂O₃ (Total
wt. %)

Al₂O₃ (wt.
%)

Petrographi
c
Characteris
tics

References

Nascent 2 - 4%
Variable,

often high
Variable

Light green to

yellow-brown,

poorly

defined

pellets

[11][13][20]

Slightly

Evolved
4 - 6% High

Low to

moderate

Light to

moderate

green, pellets

more distinct

[11][13][20]

Evolved 6 - 8% High Low

Dark green,

well-formed

pellets, some

internal

cracks

[11][13][20]

Highly

Evolved
> 8%

High but may

decrease
Low

Dark green to

black, well-

rounded,

often

fractured

[11][13][17]

Note: Chemical compositions are generalized. The relationship between Fe₂O₃ and maturity

can be complex and substrate-dependent.[17]
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Sample Preparation

Analytical Techniques

Glauconitic Sandstone
Bulk Sample

Thin Section
PreparationCrushing & Sieving

Polarized Light
Microscopy SEM-EDS AnalysisEPMA AnalysisBulk Rock XRD

Clay Fraction
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Oriented Clay XRD

Click to download full resolution via product page

Caption: Standard experimental workflow for the petrographic analysis of glauconitic

sandstone.

Glauconitization Process & Maturity Stages

Precursor Substrate
(Fecal Pellet, Bioclast,

Clay Aggregate)

Nascent
(K₂O: 2-4%)

Glauconitic Smectite Authigenesis

Increasing Residence Time at Seafloor (10⁵ - 10⁶ years)

Slightly Evolved
(K₂O: 4-6%)

 K⁺ uptake Evolved
(K₂O: 6-8%)

 Structural ordering

Highly Evolved
(K₂O >8%)

Glauconitic Mica

 Mica-layer formation

Click to download full resolution via product page

Caption: Evolutionary stages of glauconite maturity, driven by potassium uptake over time.
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Generalized Diagenetic Pathway
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Caption: A logical model of the diagenetic stages affecting glauconitic sandstones.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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